Cas no 92149-32-1 (10H-Phenoxazine, 1,8-dimethyl-7-nitro-)

• Product Name: 10H-Phenoxazine, 1,8-dimethyl-7-nitro-
• CAS No: 92149-32-1
• MF: C₁₄H₁₂N₂O₃
• MW: 256.256683349609
• CID: 754648
• PubChem ID: 71328828
• Update Time: 2025-04-19

10H-Phenoxazine, 1,8-dimethyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenoxazine, 1,8-dimethyl-7-nitro-
• 1,8-dimethyl-7-nitro-10H-phenoxazine
• 92149-32-1
• DTXSID80757727

• Inchi： 1S/C14H12N2O3/c1-8-4-3-5-12-14(8)15-10-6-9(2)11(16(17)18)7-13(10)19-12/h3-7,15H,1-2H3
• InChI Key： RZHJORKTVRUYRS-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C)C=2NC2C=C(C)C(=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.08479225g/mol
• Monoisotopic Mass: 256.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.1Ų